Cas no 957312-81-1 (3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 957312-81-1
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 1068111
• PubChem ID: 3161123
• Update Time: 2025-05-21

3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid
• 3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• 957312-81-1
• BB 0260084
• SCHEMBL19555772
• Z369737940
• EN300-1082686
• MLS000716542
• MFCD04970287
• 3-(1-methylpyrazol-4-yl)isoxazole-5-carboxylic acid
• HMS1697M06
• 3-(1-Methyl-1H-pyrazol-4-yl)-5-isoxazolecarboxylic acid
• HMS2769C07
• SMR000278059
• 3-(1-methyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid, AldrichCPR
• AKOS000310424
• CHEMBL1700452
• 3-(1-Methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylicacid
• 3-(1-methylpyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• 3-(1-Methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
• CS-0021714
• DB-193138
• G50315
• STK349754

• MDL： MFCD04970287
• Inchi： 1S/C8H7N3O3/c1-11-4-5(3-9-11)6-2-7(8(12)13)14-10-6/h2-4H,1H3,(H,12,13)
• InChI Key： DDSMWOCNQXPFLN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=NN(C)C=2)=N1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.2Ų

3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid

3-(1-Methyl-1H-Pyrazol-4-yl)-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

3-(1-Methyl-1H-Pyrazol-4-yl)-1,2-Oxazole-5-Carboxylic Acid, also known by its CAS number 957312-81-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The molecule combines two heterocyclic rings: a pyrazole ring and an oxazole ring, with a carboxylic acid group attached at the 5-position of the oxazole ring. This unique structure contributes to its intriguing chemical properties and biological functions.

The synthesis of 3-(1-Methyl-1H-Pyrazol-4-yl)-1,2-Oxazole-5-Carboxylic Acid involves a series of well-established organic reactions. The starting materials typically include simple precursors such as aldehydes, ketones, and nitriles, which undergo condensation reactions to form the heterocyclic rings. The methyl group on the pyrazole ring is introduced through alkylation or methylation reactions, while the carboxylic acid group is often derived from a nitrile via hydrolysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

One of the most notable applications of CAS No. 957312-81-1 is in the field of drug discovery. The compound has been investigated for its potential as a lead molecule in the development of new pharmaceutical agents. Its structure suggests possible interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its ability to modulate ion channels suggests potential applications in treating neurological disorders such as epilepsy and chronic pain.

The physical properties of 3-(1-Methyl-1H-Pyrazol-4-yl)-1,2-Oxazole-5-Carboxylic Acid are also worth noting. The compound is typically a white crystalline solid with a melting point of approximately 200°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of stability, CAS No. 957312-81-1 is relatively stable under normal storage conditions but may degrade under strong acidic or basic conditions. Recent studies have explored the degradation pathways of this compound under different pH conditions, revealing that hydrolysis of the carboxylic acid group is a key factor in its decomposition. Understanding these degradation mechanisms is crucial for ensuring the long-term stability of formulations containing this compound.

The biological activity of 3-(1-Methyl-1H-Pyrazol-4-yl)-1,2-Oxazole-5-Carboxylic Acid has been extensively studied using various in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits anti-inflammatory and antioxidant properties, which could be harnessed for developing treatments for inflammatory diseases such as arthritis and cardiovascular disorders. Furthermore, its ability to scavenge free radicals suggests potential applications in skincare products aimed at combating oxidative stress.

Recent research has also focused on the pharmacokinetic profile of this compound. Studies in animal models have shown that it has moderate bioavailability when administered orally, with peak plasma concentrations achieved within 2–4 hours. The compound is primarily metabolized in the liver via cytochrome P450 enzymes, with major metabolites identified through metabolomics approaches. These findings are essential for optimizing dosing regimens and minimizing adverse effects in clinical trials.

In conclusion, CAS No. 957312-81-1, or 3-(1-Methyl-1H-Pyrazol-4-yli)-oxazole-carboxylic acid, represents a valuable addition to the arsenal of heterocyclic compounds with diverse biological activities. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future drug development efforts across multiple therapeutic areas.